Cas no 1810-35-1 (4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-)
1810-35-1 structure
Product Name:4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-
CAS No:1810-35-1
MF:C7H8ClF3N4
MW:240.613430023193
CID:237602
PubChem ID:247891
Update Time:2025-04-19
4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-
- 6-chloro-4-N-ethyl-2-(trifluoromethyl)pyrimidine-4,5-diamine
- 6-CHLORO-N4-ETHYL-2-(TRIFLUOROMETHYL)PYRIMIDINE-4,5-DIAMINE
- 6-chloro-N4-ethyl-2-trifluoromethyl-pyrimidine-4,5-diamine
- AC1L6L8N
- AC1Q4JWR
- AR-1H1471
- CTK8H3312
- NSC63340
- 6-Chloro-N4-Ethyl-2-(Trifluoromethyl)-4,5-Pyrimidinediamine
- NSC-63340
- DTXSID70289744
- 1810-35-1
- AKOS000320357
-
- Inchi: 1S/C7H8ClF3N4/c1-2-13-5-3(12)4(8)14-6(15-5)7(9,10)11/h2,12H2,1H3,(H,13,14,15)
- InChI Key: MHWRXDYBLKRTFI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(C(F)(F)F)=N1)NCC)N
Computed Properties
- Exact Mass: 240.03914
- Monoisotopic Mass: 240.0389585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 63.83
- LogP: 2.81700
4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)- Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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